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Compound of Interest

Compound Name: Vismodegib-d4

Cat. No.: B13438122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Vismodegib-d4, a deuterated analog of the Hedgehog signaling pathway inhibitor,

Vismodegib. This guide is intended to assist researchers in selecting a suitable supplier and

effectively incorporating Vismodegib-d4 into their experimental workflows.

Introduction to Vismodegib and its Deuterated
Analog
Vismodegib is a small molecule inhibitor of the Smoothened (SMO) receptor, a key component

of the Hedgehog (Hh) signaling pathway.[1] The Hh pathway plays a crucial role in embryonic

development and its aberrant activation is implicated in the pathogenesis of certain cancers,

most notably basal cell carcinoma. By inhibiting the Hh pathway, Vismodegib can effectively

suppress tumor growth.

Vismodegib-d4 is a stable isotope-labeled version of Vismodegib, where four hydrogen atoms

have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard

for quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-

MS/MS), for the accurate measurement of Vismodegib concentrations in biological matrices.
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A critical step in research is the selection of high-quality reagents. The following table

summarizes the product specifications for Vismodegib-d4 from various commercial suppliers.

This information is based on publicly available data and researchers are encouraged to request

lot-specific Certificates of Analysis for the most accurate and up-to-date information.
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Supplier
Catalog
Number

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Chemic
al Purity

Isotopic
Purity

Availabl
e Pack
Sizes

Simson

Pharma
V430001

1450990-

33-6

C₁₉H₁₀D₄

Cl₂N₂O₃

S

425.32

Informati

on

available

upon

request

Informati

on

available

upon

request

Inquire

with

supplier

Clearsynt

h

CS-O-

15646

1450990-

33-6

Not

Available

Not

Available

Informati

on

available

upon

request

Informati

on

available

upon

request

Inquire

with

supplier

MedChe

mExpres

s

HY-

W705354

1450990-

33-6

C₁₉H₁₀D₄

Cl₂N₂O₃

S

425.32

Informati

on

available

upon

request

Informati

on

available

upon

request

50 mg,

100 mg,

250 mg

SynZeal
SZ-

V044D02

1450990-

33-6

C₁₉H₁₀D₄

Cl₂N₂O₃

S

425.3

Informati

on

available

upon

request

Informati

on

available

upon

request

Inquire

with

supplier

Santa

Cruz

Biotechn

ology

sc-

479473

1450990-

33-6

C₁₉H₁₀D₄

Cl₂N₂O₃

S

425.32

Informati

on

available

upon

request

Informati

on

available

upon

request

Inquire

with

supplier

Toronto

Research

Chemical

s

V588002
1450990-

33-6

C₁₉H₁₀D₄

Cl₂N₂O₃

S

425.32

Informati

on

available

upon

request

Informati

on

available

upon

request

1 mg, 5

mg, 10

mg, 25

mg
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Cayman

Chemical

Not

Available

1450990-

33-6

C₁₉H₁₀D₄

Cl₂N₂O₃

S

425.32

Typically

≥98%

(based

on other

deuterate

d

standard

s)

Typically

≥99%

deuterate

d forms

(d1-d4);

≤1% d0

(based

on other

deuterate

d

standard

s)

Inquire

with

supplier

Selleck

Chemical

s

Not

Available

1450990-

33-6

C₁₉H₁₀D₄

Cl₂N₂O₃

S

425.32

Informati

on

available

upon

request

Informati

on

available

upon

request

Inquire

with

supplier

The Hedgehog Signaling Pathway and Vismodegib's
Mechanism of Action
The Hedgehog signaling pathway is a complex and tightly regulated cascade that plays a

critical role in embryonic development and tissue homeostasis. Its aberrant activation can lead

to uncontrolled cell proliferation and tumorigenesis.

In the "off" state, the transmembrane receptor Patched (PTCH) inhibits the activity of

Smoothened (SMO), another transmembrane protein. This inhibition prevents the downstream

activation of the GLI family of transcription factors (GLI1, GLI2, and GLI3). In the "on" state, the

binding of a Hedgehog ligand (such as Sonic Hedgehog, SHH) to PTCH relieves the inhibition

of SMO. Activated SMO then initiates a signaling cascade that leads to the activation and

nuclear translocation of GLI transcription factors, which in turn regulate the expression of target

genes involved in cell proliferation, survival, and differentiation.

Vismodegib exerts its therapeutic effect by binding to and inhibiting SMO, thereby blocking the

downstream signaling cascade and preventing the activation of GLI transcription factors. This
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leads to the suppression of tumor growth in cancers driven by aberrant Hedgehog pathway

activation.
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Fig. 1: Hedgehog Signaling Pathway and Vismodegib's Mechanism of Action.

Experimental Protocol: Quantification of
Vismodegib in Plasma using LC-MS/MS with
Vismodegib-d4 as an Internal Standard
This section outlines a general protocol for the quantification of Vismodegib in a biological

matrix (e.g., plasma) using a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method with Vismodegib-d4 as an internal standard. This protocol should be optimized and

validated for specific experimental conditions.

1. Materials and Reagents:
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Vismodegib analytical standard

Vismodegib-d4 internal standard

Human plasma (or other relevant biological matrix)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

96-well plates

Centrifuge

2. Preparation of Stock and Working Solutions:

Prepare individual stock solutions of Vismodegib and Vismodegib-d4 in a suitable organic

solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

Prepare a series of working solutions of Vismodegib by serial dilution of the stock solution

with 50% acetonitrile in water to create calibration standards.

Prepare a working solution of Vismodegib-d4 (internal standard) at an appropriate

concentration in 50% acetonitrile in water.

3. Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample (calibration standard, quality control, or unknown sample) in a

96-well plate, add 150 µL of the Vismodegib-d4 internal standard working solution in

acetonitrile.

Vortex the plate for 2 minutes to precipitate proteins.

Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.
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4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramp up

to a high percentage to elute the analytes, and then return to the initial conditions to re-

equilibrate the column.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Vismodegib: Precursor ion (Q1) m/z → Product ion (Q3) m/z (to be determined by direct

infusion and optimization).

Vismodegib-d4: Precursor ion (Q1) m/z → Product ion (Q3) m/z (to be determined by

direct infusion and optimization).

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Vismodegib to Vismodegib-
d4 against the nominal concentration of the calibration standards.

Use the calibration curve to determine the concentration of Vismodegib in the unknown

samples.
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Fig. 2: Experimental Workflow for Vismodegib Quantification.
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Conclusion
Vismodegib-d4 is an essential tool for researchers studying the pharmacokinetics and

mechanism of action of Vismodegib. This guide provides a starting point for sourcing this

critical reagent and developing robust analytical methods. By carefully selecting a supplier and

optimizing experimental protocols, researchers can ensure the accuracy and reliability of their

findings in the investigation of Hedgehog pathway-targeted therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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